N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)naphthalene-2-sulfonamide

• IUPAC Name: N-[4-[[4-(diethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]naphthalene-2-sulfonamide
• InChI: InChI=1S/C25H27N5O2S/c1-4-30(5-2)24-16-18(3)26-25(28-24)27-21-11-13-22(14-12-21)29-33(31,32)23-15-10-19-8-6-7-9-20(19)17-23/h6-17,29H,4-5H2,1-3H3,(H,26,27,28)
• InChI Key: WMPXIRZVRYREIA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=NC(=C1)C)NC2=CC=C(C=C2)NS(=O)(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C25H27N5O2S
• Molecular Weight: 461.6 g/mol

Description

N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)naphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C25H27N5O2S and its molecular weight is 461.58. The purity is usually 95%.
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Scientific Research Applications

Cancer Research

Compounds structurally related to N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)naphthalene-2-sulfonamide have demonstrated potent cytotoxic activity against various cancer cell lines. In a study by Ravichandiran et al. (2019), phenylaminosulfanyl-1,4-naphthoquinone derivatives, which share structural motifs with the compound , were synthesized and evaluated for their anticancer properties. These compounds showed remarkable cytotoxicity against A549 (lung), HeLa (cervical), and MCF-7 (breast) cancer cell lines, with minimal toxicity to normal human kidney HEK293 cells. The study suggests that these compounds induce apoptosis and cell cycle arrest, highlighting their potential as anticancer agents (Ravichandiran et al., 2019).

PET Imaging

Another research avenue explores the use of naphthalene-sulfonamide derivatives in the development of PET (Positron Emission Tomography) imaging agents. Wang et al. (2008) synthesized carbon-11 labeled naphthalene-sulfonamides for potential imaging of human CCR8, a chemokine receptor involved in various diseases including cancer and inflammation. These tracers were prepared with high radiochemical yield and specificity, showcasing the utility of such compounds in biomedical imaging (Wang et al., 2008).

Materials Science

In materials science, derivatives of naphthalene-sulfonamide have been utilized in the development of photosensitive compounds and polymers. Xiao et al. (2006) developed a positive-type photosensitive polyamide using a compound similar to N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)naphthalene-2-sulfonamide, demonstrating its application in the production of fine line-and-space patterns for electronic materials (Xiao et al., 2006).